Cas no 1781488-79-6 (2-amino-1-(2-bromo-5-hydroxyphenyl)propan-1-one)

• Product Name: 2-amino-1-(2-bromo-5-hydroxyphenyl)propan-1-one
• CAS No: 1781488-79-6
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• CID: 6158504
• PubChem ID: 84704257
• Update Time: 2025-10-29

2-amino-1-(2-bromo-5-hydroxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2-bromo-5-hydroxyphenyl)propan-1-one
• 1781488-79-6
• EN300-1909395

• Inchi： 1S/C9H10BrNO2/c1-5(11)9(13)7-4-6(12)2-3-8(7)10/h2-5,12H,11H2,1H3
• InChI Key： PNRSTCCCFBYUIB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(C(C)N)=O)O

Computed Properties

• Exact Mass: 242.98949g/mol
• Monoisotopic Mass: 242.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-1-(2-bromo-5-hydroxyphenyl)propan-1-one

Comprehensive Overview of 2-amino-1-(2-bromo-5-hydroxyphenyl)propan-1-one (CAS No. 1781488-79-6)

2-amino-1-(2-bromo-5-hydroxyphenyl)propan-1-one, with the CAS number 1781488-79-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of substituted propanones, characterized by the presence of an amino group and a hydroxylphenyl moiety. Its unique structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

The molecular structure of 2-amino-1-(2-bromo-5-hydroxyphenyl)propan-1-one includes a bromine atom at the 2-position and a hydroxyl group at the 5-position of the phenyl ring, which significantly influences its reactivity and potential applications. Researchers are particularly interested in its role as a building block for designing novel therapeutic agents, especially in the fields of neurology and oncology. The compound’s CAS No. 1781488-79-6 is frequently searched in scientific databases, reflecting its relevance in contemporary research.

In recent years, the demand for 2-amino-1-(2-bromo-5-hydroxyphenyl)propan-1-one has increased due to its potential applications in targeted drug delivery systems. With the rise of personalized medicine, compounds like this are being explored for their ability to interact with specific biological targets. For instance, its bromine substituent offers opportunities for further functionalization, making it a versatile candidate for structure-activity relationship (SAR) studies. This aligns with the growing trend of optimizing drug candidates for enhanced efficacy and reduced side effects.

Another area of interest is the compound’s potential role in green chemistry initiatives. As the scientific community shifts toward sustainable practices, researchers are investigating eco-friendly synthetic routes for 2-amino-1-(2-bromo-5-hydroxyphenyl)propan-1-one. Questions such as “How can this compound be synthesized with minimal environmental impact?” are frequently explored in academic circles. This focus on sustainability resonates with broader societal concerns about reducing chemical waste and energy consumption in industrial processes.

The analytical characterization of 2-amino-1-(2-bromo-5-hydroxyphenyl)propan-1-one is another hot topic. Advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to verify its purity and structural integrity. These methods are critical for ensuring the compound’s suitability in high-stakes applications, such as preclinical drug testing. The CAS No. 1781488-79-6 is often referenced in patents and research papers, underscoring its importance in intellectual property related to pharmaceutical innovations.

From a commercial perspective, 2-amino-1-(2-bromo-5-hydroxyphenyl)propan-1-one is supplied by specialized chemical manufacturers catering to the research and development sector. Its pricing and availability are influenced by factors such as raw material costs and regulatory compliance. Companies often seek detailed technical data sheets and safety profiles before procurement, highlighting the need for transparent and accurate information about this compound.

In conclusion, 2-amino-1-(2-bromo-5-hydroxyphenyl)propan-1-one (CAS No. 1781488-79-6) is a compound of significant scientific and industrial interest. Its structural versatility, potential therapeutic applications, and relevance to sustainable chemistry make it a focal point in modern research. As the demand for innovative drug candidates and environmentally friendly synthesis methods grows, this compound is likely to remain a key player in the evolving landscape of chemical and pharmaceutical sciences.